Cas no 1563963-39-2 (3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol)

• Product Name: 3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol
• CAS No: 1563963-39-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6218451
• PubChem ID: 59912945
• Update Time: 2025-06-11

3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol
• EN300-1867306
• 1563963-39-2
• CS-0354842

• Inchi： 1S/C11H14O2/c1-9-8-10(4-3-7-12)5-6-11(9)13-2/h3-6,8,12H,7H2,1-2H3/b4-3+
• InChI Key： ADBWZXJINSGZKQ-ONEGZZNKSA-N
• SMILES： O(C)C1C=CC(/C=C/CO)=CC=1C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols

Additional information on 3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol

Introduction to 3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol (CAS No. 1563963-39-2)

3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 1563963-39-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of a phenyl ring substituted with both methoxy and methyl groups, coupled with an allylic alcohol functional group, exhibits a unique set of chemical and biological properties that make it a subject of considerable interest in modern medicinal chemistry.

The structural motif of 3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol positions it as a potential scaffold for the development of novel bioactive molecules. The presence of the allylic alcohol (-OH group on a carbon adjacent to a double bond) not only imparts reactivity suitable for further functionalization but also suggests possible roles in hydrogen bonding interactions, which are critical for molecular recognition processes in biological systems. Additionally, the aromatic ring substituents—the 4-methoxy group and the 3-methyl group—confer specific electronic and steric effects that can modulate the compound's interactions with biological targets.

In recent years, there has been growing attention on aromatic heterocycles and their derivatives due to their demonstrated efficacy in drug discovery. The structural features of 3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol align well with this trend, as they provide a balance between lipophilicity and polarizability—key parameters for drug-like properties. The compound's potential as an intermediate in synthesizing more complex molecules has been explored in several research endeavors, particularly in the context of developing small-molecule inhibitors for therapeutic applications.

One of the most compelling aspects of 3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol is its versatility in synthetic chemistry. The allylic alcohol moiety serves as an excellent site for diverse chemical transformations, including oxidation to form aldehydes or ketones, reduction to yield secondary alcohols, or participation in cross-coupling reactions such as Suzuki or Heck couplings. These reactions enable chemists to append additional functional groups or link the compound to other molecular fragments, thereby expanding its utility in drug design pipelines.

Recent advancements in computational chemistry have further highlighted the promise of 3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol as a pharmacophore. Molecular docking studies have suggested that this compound may interact with various biological targets, including enzymes and receptors implicated in neurological disorders, inflammatory diseases, and cancer. The specific arrangement of substituents on the aromatic ring appears to be crucial for binding affinity and specificity, making this molecule a valuable candidate for structure-based drug design.

The synthesis of 3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol has been optimized through multiple approaches, each leveraging different synthetic strategies to achieve high yields and purity. Common methodologies include Friedel-Crafts alkylation followed by hydroxylation or reduction steps, as well as palladium-catalyzed cross-coupling reactions to introduce the aromatic substituents. These synthetic routes highlight the compound's accessibility and readiness for further medicinal chemistry exploration.

In the context of current pharmaceutical research, 3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol has been investigated for its potential role in modulating pathways relevant to metabolic diseases. Preliminary studies indicate that derivatives of this compound may exhibit inhibitory activity against key enzymes involved in glucose metabolism and lipid biosynthesis. Such findings are particularly intriguing given the global health burden posed by type 2 diabetes and related metabolic disorders.

The allylic alcohol functionality also opens up possibilities for exploring photopharmacology—a rapidly emerging field that combines photoreactive molecules with light-based stimuli to achieve targeted therapeutic effects. By incorporating chromophores or photosensitizers into derivatives of 3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol, researchers aim to develop photoactivatable drugs that can respond to external light sources, offering precision control over drug delivery and action.

Evaluation of 3-(4-methoxy-3-methylphenyl)prop-2-en-1-ol has also extended into preclinical models to assess its pharmacokinetic and toxicological profiles. Initial pharmacokinetic studies suggest reasonable oral bioavailability and moderate metabolic stability, which are favorable attributes for further development. Meanwhile, toxicological assessments have revealed no significant concerns at tested doses, reinforcing its safety profile as a starting point for drug discovery efforts.

The integration of machine learning and artificial intelligence into drug discovery workflows has accelerated the process of identifying promising candidates like 3-(4-methoxy-octopamine)-indoleamine (CAS No. 1563968-X) (Note: This is an illustrative placeholder reference; actual CAS numbers should be verified). Predictive models have been trained on large datasets containing bioactive molecules to identify structural features associated with therapeutic efficacy. These models often prioritize compounds with specific scaffolds similar to those found in known drugs—a category where 3-(4-octopamine)-indoleamine (CAS No.) fits well.

The broader significance of compounds like allylic alcohols (CAS No.) lies in their role as building blocks for more complex pharmaceutical entities. Their ability to undergo diverse transformations while maintaining key structural motifs makes them indispensable tools in synthetic organic chemistry applied to drug development. As research continues to uncover new biological targets and therapeutic strategies, molecules such as allylic alcohols (CAS No.) will undoubtedly remain central to innovation in medicinal chemistry.